Cas no 1032758-79-4 (Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate)
1032758-79-4 structure
Product Name:Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
CAS No:1032758-79-4
MF:C21H33BN2O6
MW:420.307526350021
MDL:MFCD13195042
CID:2196314
Update Time:2023-08-07
Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
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- 3-[Bis(tert-butoxycarbonyl)amino]-pyridine-5-boronic acid pinacol ester
- 5-(Bis-Boc-Amino)pyridine-3-boronic acid pinacol ester
- 3-[bis(tert-butoxycarbonyl)amino]-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
- Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)py
- Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate
-
- MDL: MFCD13195042
- Inchi: 1S/C21H33BN2O6/c1-18(2,3)27-16(25)24(17(26)28-19(4,5)6)15-11-14(12-23-13-15)22-29-20(7,8)21(9,10)30-22/h11-13H,1-10H3
- InChI Key: ONUAXKNDAOUOQC-UHFFFAOYSA-N
- SMILES: O1B(C2C=NC=C(C=2)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 609
- Topological Polar Surface Area: 87.2
Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM547078-1g |
5-(Bis-Boc-Amino)pyridine-3-boronic acid pinacol ester |
1032758-79-4 | CM547078 | 1g |
$490 | 2022-09-04 | |
| Chemenu | CM547078-5g |
5-(Bis-Boc-Amino)pyridine-3-boronic acid pinacol ester |
1032758-79-4 | CM547078 | 5g |
$1470 | 2022-09-04 | |
| Chemenu | CM547078-25g |
5-(Bis-Boc-Amino)pyridine-3-boronic acid pinacol ester |
1032758-79-4 | CM547078 | 25g |
$5880 | 2022-09-04 |
Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
1032758-79-4 (Tert-butyl N-[(2-methylpropan-2-yl)oxycarbonyl]-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]carbamate) Related Products
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